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molecular formula C12H6F2IN3 B8688914 1-(2,6-Difluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine

1-(2,6-Difluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine

Cat. No. B8688914
M. Wt: 357.10 g/mol
InChI Key: VOIUUMPUELHGKX-UHFFFAOYSA-N
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Patent
US08673922B2

Procedure details

To a dry 15 mL ChemGlass pressure bottle under N2 was added (2,6-difluorophenyl)hydrazine (431 mg, 2.99 mmol), 2-fluoro-4-iodonicotinaldehyde (750 mg, 2.99 mmol) and anhydrous NMP (4.5 mL). The reaction mixture was flushed with argon, securely capped and heated to 185° C. for 1.5 h. The reaction mixture was worked up according to the general procedure described in Intermediate 69A to give 1.19 g (quantitative yield) of the title compound (contains approximately 50% of the hydrazone intermediate) as thick, dark oil. LC/MS (Condition B): ret. T=3.5 min, (M+H)+ 357.91.
[Compound]
Name
hydrazone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(2,6-difluorophenyl)hydrazine
Quantity
431 mg
Type
reactant
Reaction Step Two
Name
2-fluoro-4-iodonicotinaldehyde
Quantity
750 mg
Type
reactant
Reaction Step Two
Name
NMP
Quantity
4.5 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([F:8])[C:3]=1[NH:9][NH2:10].F[C:12]1[N:19]=[CH:18][CH:17]=[C:16]([I:20])[C:13]=1[CH:14]=O>CN1C(=O)CCC1>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([F:8])[C:3]=1[N:9]1[C:12]2=[N:19][CH:18]=[CH:17][C:16]([I:20])=[C:13]2[CH:14]=[N:10]1

Inputs

Step One
[Compound]
Name
hydrazone
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
(2,6-difluorophenyl)hydrazine
Quantity
431 mg
Type
reactant
Smiles
FC1=C(C(=CC=C1)F)NN
Name
2-fluoro-4-iodonicotinaldehyde
Quantity
750 mg
Type
reactant
Smiles
FC1=C(C=O)C(=CC=N1)I
Name
NMP
Quantity
4.5 mL
Type
solvent
Smiles
CN1CCCC1=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
185 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was flushed with argon
CUSTOM
Type
CUSTOM
Details
securely capped

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=C(C(=CC=C1)F)N1N=CC=2C1=NC=CC2I
Measurements
Type Value Analysis
AMOUNT: MASS 1.19 g
YIELD: CALCULATEDPERCENTYIELD 111.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.